N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C14H11N3O4S/c18-13(14(19)16-12-2-4-21-17-12)15-6-11-5-10(8-22-11)9-1-3-20-7-9/h1-5,7-8H,6H2,(H,15,18)(H,16,17,19)
• InChI Key: VFUOSJBSFHIRQI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=CSC(=C2)CNC(=O)C(=O)NC3=NOC=C3
• Molecular Formula: C14H11N3O4S
• Molecular Weight: 317.32 g/mol

Description

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a potent inhibitor of a specific enzyme, making it a promising candidate for various applications, including medicinal and biochemical research.

Mechanism of Action

The mechanism of action of N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide involves the inhibition of a specific enzyme. This enzyme is involved in various biological processes, including the biosynthesis of specific compounds. By inhibiting this enzyme, N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide can modulate the levels of specific compounds, leading to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide depend on the specific enzyme that it inhibits. Studies have shown that this compound can modulate the levels of specific compounds, leading to various physiological effects. These effects include anti-inflammatory, anti-tumor, and anti-viral effects, making it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

The advantages of using N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide in lab experiments include its potency as an inhibitor of specific enzymes and its potential applications in various fields. However, the limitations of using this compound include its complex synthesis process and the need for specific reagents and conditions.

Future Directions

There are several future directions for the research on N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide. These include further studies on its potential applications in medicinal and biochemical research, the development of new derivatives with improved potency and selectivity, and the investigation of its mechanism of action in various biological processes. Additionally, research on the safety and toxicity of this compound is also needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide involves a series of chemical reactions that require specific reagents and conditions. The process involves the reaction of furan-3-ylmethylamine with 2-thiophenecarboxaldehyde to form a Schiff base intermediate. This intermediate is then reacted with 3-aminooxazolidin-2-one to form the final product.

Scientific Research Applications

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide has been extensively studied in various scientific fields due to its potential applications. In medicinal research, this compound has shown promising results as an inhibitor of specific enzymes, making it a potential candidate for the development of new drugs. In biochemical research, this compound has been used as a tool to study the role of specific enzymes in various biological processes.